Cas no 2877681-17-7 (4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine)

• Product Name: 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine
• CAS No: 2877681-17-7
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 5308992
• PubChem ID: 165433700
• Update Time: 2025-05-21

4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine
• F6790-3651
• AKOS040874577
• 2877681-17-7
• 4-(4-Furo[3,2-c]pyridin-4-yl-1-piperazinyl)-N,N-dimethyl-2-pyrimidinamine

• Inchi： 1S/C17H20N6O/c1-21(2)17-19-7-4-15(20-17)22-8-10-23(11-9-22)16-13-5-12-24-14(13)3-6-18-16/h3-7,12H,8-11H2,1-2H3
• InChI Key： HEMCZINZBNTVBG-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=CC(N2CCN(C3=NC=CC4OC=CC3=4)CC2)=N1

Computed Properties

• Exact Mass: 324.16985928g/mol
• Monoisotopic Mass: 324.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.2±60.0 °C(Predicted)
• pka: 8.60±0.10(Predicted)

Additional information on 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine

4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine: A Comprehensive Overview

The compound with CAS No 2877681-17-7, known as 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrimidine ring system, a piperazine moiety, and a furo[3,2-c]pyridine group. The integration of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine in the development of novel drug candidates targeting various diseases. For instance, research has demonstrated its ability to modulate key cellular pathways involved in cancer progression, neurodegenerative disorders, and inflammatory conditions. The molecule's ability to interact with specific protein targets makes it a promising lead compound for drug discovery efforts.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the furo[3,2-c]pyridine group is particularly challenging due to its fused ring system and sensitivity to certain reaction conditions. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to optimize the production of this compound.

In terms of biological activity, 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin-1-yl)-N,N-dimethylpyrimidin-2-amine has shown potent inhibitory effects against several enzymes and receptors implicated in disease states. For example, it has been reported to inhibit the activity of kinases involved in signal transduction pathways critical for cancer cell proliferation and survival. Additionally, its ability to modulate ion channels suggests potential applications in the treatment of neurological disorders such as epilepsy and pain management.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits favorable absorption and bioavailability profiles, which are essential for its potential use as an orally administered drug. Furthermore, preliminary toxicity studies suggest that it has a relatively low toxicity profile at therapeutic doses, making it a viable candidate for further preclinical development.

From an analytical standpoint, the characterization of CAS No 2877681-17 has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided critical insights into the compound's molecular structure and purity, ensuring its suitability for both research and therapeutic applications.

In conclusion, 4-(4-{furo[3,2-c]pyridin-4-yl}piperazin -1 -yl)-N,N-dimethylpyrimidin -2 -amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising biological activity profiles, position it as a leading candidate for the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.